Cas no 2229602-59-7 (1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229602-59-7
• MF: C₈H₁₃FO₂
• MW: 160.186026334763
• CID: 6396573
• PubChem ID: 165880492
• Update Time: 2025-06-20

1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1868764
• 2229602-59-7

• Inchi： 1S/C8H13FO2/c1-7(2)5-8(7,3-4-9)6(10)11/h3-5H2,1-2H3,(H,10,11)
• InChI Key： SHVNNAFDEVWCQW-UHFFFAOYSA-N
• SMILES： FCCC1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 160.08995782g/mol
• Monoisotopic Mass: 160.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229602-59-7)

1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the chemical compound code CAS No. 2229602-59-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated cyclopropanecarboxylic acids, a subset of molecules known for their unique structural and functional properties. The presence of both a fluoroethyl group and a dimethylcyclopropane core imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive agents.

The structure of 1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid features a cyclopropane ring substituted with two methyl groups at the 2-position and an ester-like functionality at the 1-position, which is further extended by a 2-fluoroethyl side chain. This arrangement not only contributes to its stability but also enhances its potential as a pharmacophore in drug design. The cyclopropane ring, in particular, is known for its high reactivity and ability to adopt a conformation that facilitates interactions with biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluoroethyl group in 1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid is particularly noteworthy, as fluorine atoms can influence the electronic properties of adjacent atoms, leading to stronger hydrogen bonding and better membrane penetration. These attributes make such compounds attractive for designing drugs that require precise targeting and sustained activity.

One of the most compelling aspects of 1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid is its potential application in the synthesis of pharmaceutical intermediates. The carboxylic acid moiety at the 1-position can be readily modified through various chemical reactions such as esterification, amidation, or coupling with other bioactive molecules. This flexibility allows researchers to tailor the compound for specific therapeutic applications, including oncology, immunology, and neurology.

Recent studies have highlighted the role of cyclopropanecarboxylic acids in modulating biological pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in cancer progression by disrupting key signaling cascades. The dimethylcyclopropane core in 1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid may contribute to its ability to interact with such targets by providing a rigid framework that mimics natural substrates or inhibitors.

The fluoroethyl side chain, on the other hand, has been extensively studied for its ability to enhance drug bioavailability and reduce degradation by metabolic enzymes. Fluorine atoms are known to increase lipophilicity while maintaining solubility, making them ideal for designing drugs that need to traverse biological membranes efficiently. This property is particularly relevant in the development of antiviral and antibacterial agents where rapid cell penetration is crucial.

From a synthetic chemistry perspective, 1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid presents an intriguing challenge due to its complex stereochemistry. The synthesis of fluorinated cyclopropanes often requires careful control over reaction conditions to ensure high yield and enantiomeric purity. Advances in catalytic methods have enabled more efficient routes to these compounds, opening up new possibilities for their industrial-scale production.

The pharmaceutical industry has been particularly keen on exploring fluorinated cyclopropanecarboxylic acids due to their potential as drug candidates. Several preclinical studies have demonstrated the efficacy of related compounds in animal models of diseases such as inflammation and infection. These findings have spurred further research into optimizing the structure-activity relationships (SAR) of molecules like 1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid.

In conclusion,1-(2-fluoroethyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229602-59-7) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features—combining a fluoroethyl group with a dimethylcyclopropane core—make it an excellent candidate for designing novel bioactive agents with improved pharmacological properties. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, this compound is poised to play a significant role in future therapeutic advancements.